Cas no 60484-67-5 (4-Heptylbenzonitrile)

• Product Name: 4-Heptylbenzonitrile
• CAS No: 60484-67-5
• MF: C₁₄H₁₉N
• MW: 201.30736374855
• MDL: MFCD00143348
• CID: 952237
• PubChem ID: 87571142
• Update Time: 2025-10-28

4-Heptylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Heptylbenzonitrile
• p-Heptylbenzonitrile
• 4-N-HEPTYLBENZONITRILE
• 1-(4-Cyanophenyl)heptane
• H0778
• XTIKBCXMOYZUMG-UHFFFAOYSA-
• 4-Cyanophenyl-N-heptane
• DB-015637
• InChI=1/C14H19N/c1-2-3-4-5-6-7-13-8-10-14(12-15)11-9-13/h8-11H,2-7H2,1H3
• 4-Heptylbenzonitrile #
• 60484-67-5
• J-515447
• AKOS015839894
• MFCD00143348
• D90950
• 4-(6-methylhexyl) benzonitrile
• DTXSID00341804
• SCHEMBL1312812
• p-n-heptylbenzonitrile

• MDL： MFCD00143348
• Inchi： 1S/C14H19N/c1-2-3-4-5-6-7-13-8-10-14(12-15)11-9-13/h8-11H,2-7H2,1H3
• InChI Key： XTIKBCXMOYZUMG-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCCCCCC

Computed Properties

• Exact Mass: 201.15200
• Monoisotopic Mass: 201.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.92
• Refractive Index: 1.5050-1.5070
• PSA: 23.79000
• LogP: 4.07118

4-Heptylbenzonitrile Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Heptylbenzonitrile

Introduction to 4-Heptylbenzonitrile (CAS No: 60484-67-5)

4-Heptylbenzonitrile, with the chemical formula C₁₁H₁₃N and CAS number 60484-67-5, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This compound, characterized by its nitrile functional group attached to a heptyl-substituted benzene ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic applications. The structural motif of 4-heptylbenzonitrile combines the aromatic stability of benzene with the reactivity of the nitrile group, offering a versatile platform for further functionalization and derivatization.

The synthesis of 4-heptylbenzonitrile typically involves the cyanation of 4-heptylbenzene or through multi-step reactions involving alkylation and subsequent conversion of hydroxyl or amine groups to nitrile. The compound’s solubility profile in common organic solvents such as dichloromethane, ethyl acetate, and toluene makes it convenient for use in various chemical reactions, including nucleophilic addition and condensation reactions. Its relatively high boiling point compared to simpler benzonitriles enhances its utility in processes requiring elevated temperatures without degradation.

In recent years, 4-heptylbenzonitrile has found applications in the development of pharmaceuticals due to its ability to serve as a precursor for biologically active molecules. The nitrile group can be hydrolyzed to carboxylic acids or reduced to amines, providing access to a wide range of pharmacophores. For instance, derivatives of 4-heptylbenzonitrile have been explored as intermediates in the synthesis of antimicrobial agents and potential treatments for neurological disorders. The heptyl side chain contributes to lipophilicity, which can influence membrane permeability and bioavailability, making this compound particularly interesting for drug design.

One notable area where 4-heptylbenzonitrile has seen significant research is in the development of liquid crystals and advanced materials. The rigid benzene ring combined with the flexible heptyl chain creates a balance between order and mobility, which is advantageous for applications in display technologies and optical sensors. Researchers have utilized 4-heptylbenzonitrile as a building block to create novel mesogenic compounds that exhibit desirable thermal stability and optical properties. These studies highlight the compound’s potential beyond pharmaceuticals, contributing to advancements in material science.

The chemical reactivity of 4-heptylbenzonitrile also makes it a valuable tool in synthetic organic chemistry. The nitrile group can participate in various transformations, including metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Heck couplings, enabling the introduction of aryl or vinyl groups at specific positions on the benzene ring. Additionally, palladium-catalyzed hydrogenation of the nitrile group provides access to amides or carboxylic acids, which are crucial functional groups in medicinal chemistry. These transformations underscore the versatility of 4-heptylbenzonitrile as a synthetic intermediate.

Recent studies have also explored the spectroscopic properties of 4-heptylbenzonitrile, revealing insights into its electronic structure and intermolecular interactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry have been employed to characterize this compound in detail. These analytical methods not only confirm the molecular structure but also provide information about potential hydrogen bonding networks and conformational preferences. Such data are essential for understanding how 4-heptylbenzonitrile behaves in different chemical environments.

The environmental impact and safety considerations of working with 4-heptylbenzonitrile are also important aspects that researchers address. While this compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure safe laboratory practices. Storage conditions should minimize exposure to moisture and air, as these factors can influence stability. Furthermore, waste disposal must comply with local regulations to prevent environmental contamination. By adhering to these guidelines, scientists can utilize 4-heptylbenzonitrile effectively while maintaining safety standards.

In conclusion, 4-Heptylbenzonitrile (CAS No: 60484-67-5) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthetic chemists. As research continues to uncover new uses for this compound, 4-Heptylbenzonitrile will likely remain at the forefront of innovation in both academic and industrial settings.